Cas no 17662-84-9 (D-Valine Benzyl Ester p-Toluenesulfonate)

D-Valine Benzyl Ester p-Toluenesulfonate structure
17662-84-9 structure
Product Name:D-Valine Benzyl Ester p-Toluenesulfonate
CAS No:17662-84-9
Molecular Formula:C12H17NO2.C7H8O3S
Molecular Weight:379.4705
MDL:MFCD00136545
CID:50834
PubChem ID:87559818

D-Valine Benzyl Ester p-Toluenesulfonate Properties

Names and Identifiers

    • (R)-Benzyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
    • D-Valine benzyl ester tosylate
    • H-D-Val-Obzl.TosOH
    • D-Valine Benzyl Ester p-Toluenesulfonate
    • D-Valine benzyl ester 4-toluenesulfonate salt
    • H-D-Val-OBzl
    • H-D-Val-OBzl · p-tosylate
    • H-D-Val-OBzl·TosOH
    • ammonium tosylate salt of (2R)-valine benzyl ester
    • ammonium tosylate salt of D-valine-benzyl ester
    • D-valine benzylester,tosylate salt
    • H-D-Val-OBzl?TosOH
    • p-toluenesulphonate salt of D-valine benzyl ester
    • R-val-OBz p-toluenesulfonate
    • H-D-Val-OBzl·Tos-OH
    • D-Val-OBzl·Tos
    • H-D-Val-OBzl·Tos
    • D-Val-OBzl·TosOH
    • H-D-VAL-OBZL TOS-OH
    • H-D-VAL-OBZL P-TOSYLATE
    • D-VALINE-OBZL P-TOSYLATE
    • D-VALINE BENZYL ESTER P-TOSYLATE
    • H-D-Val-Obzl.Tos-OH
    • D81887
    • benzyl (2R)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid
    • J-011207
    • 17662-84-9
    • SCHEMBL719256
    • V0095
    • 4-Methylbenzene-1-sulfonic acid--benzyl D-valinate (1/1)
    • D-Valine benzy ester 4-methylbenzenesulfonate
    • DTXSID70659781
    • MFCD00136545
    • AKOS015908666
    • Benzyl D-valinate p-toluenesulfonate
    • C19H25NO5S
    • S-17662-84-9
    • DS-15073
    • D-Val-OBzl⋅TosOH
    • D-Valine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
    • HY-W008679
    • CS-W009395
    • AKOS015840384
    • DA-53920
    • H-D-Val-OBzl.Tos-OH
    • BENZYL (2R)-2-AMINO-3-METHYLBUTANOATE; PARA-TOLUENE SULFONATE
    • H-D-Val-OBzl.TosOH
    • H-D-Val-Obzl p-tosylate
    • QWUQVUDPBXFOKF-RFVHGSKJSA-N
    • MDL: MFCD00136545
    • InChIKey: QWUQVUDPBXFOKF-RFVHGSKJSA-N
    • Inchi: 1S/C12H17NO2.C7H8O3S/c1-9(2)11(13)12(14)15-8-10-6-4-3-5-7-10;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,9,11H,8,13H2,1-2H3;2-5H,1H3,(H,8,9,10)/t11-;/m1./s1
    • SMILES: CC(C)[C@H](C(=O)OCC1=CC=CC=C1)N.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

  • Exact Mass: 379.14500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 379.145
  • Heavy Atom Count: 26
  • Complexity: 404
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 115A^2

Experimental Properties

  • LogP: 4.73590
  • PSA: 115.07000
  • Refractive Index: 4 ° (C=3.2, MeOH)
  • Boiling Point: No data available
  • Melting Point: 160.0 to 164.0 deg-C
  • Vapor Pressure: No data available
  • Flash Point: No data available
  • Solubility: Soluble in methanol, Soluble in methanol
  • Color/Form: Uncertain
  • Solubility: Uncertain

D-Valine Benzyl Ester p-Toluenesulfonate Security Information

D-Valine Benzyl Ester p-Toluenesulfonate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

D-Valine Benzyl Ester p-Toluenesulfonate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00258Z-1g
D-Valine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
17662-84-9 97%
1g
$8.00
A2B Chem LLC
AA99315-1g
D-Valine benzyl ester p-toluenesulfonate
17662-84-9 97%
1g
$7.00 2024-04-20
AAPPTec
AHV204-5g
H-D-Val-OBzl TosOH
17662-84-9
5g
$55.00 2024-07-19
Aaron
AR0025HB-1g
D-Valine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
17662-84-9 96%
1g
$5.00
abcr
AB250639-1 g
D-Valine benzyl ester p-toluenesulfonate, 98% (H-D-Val-OBzl.TosOH); .
17662-84-9 98%
1g
€64.30 2023-06-22
Ambeed
A218992-1g
H-D-Val-Obzl.TosOH
17662-84-9 97%
1g
$9.0 2024-08-03
Chemenu
CM250376-25g
H-D-Val-Obzl.TosOH
17662-84-9 95%
25g
$102
Cooke Chemical
A7393812-1G
<small>D</small>-Valine Benzyl Ester <i>p</i>-Toluenesulfonate
17662-84-9 ≥98%
1g
RMB 72.72 2023-09-07
eNovation Chemicals LLC
D952793-25g
D-Valine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
17662-84-9 97%
25g
$205 2022-09-08
Fluorochem
M06079-1g
H-D-VAL-OBzl.TosOH
17662-84-9 95%
1g
£10.00 2022-02-28

D-Valine Benzyl Ester p-Toluenesulfonate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:17662-84-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17662-84-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17662-84-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

D-Valine Benzyl Ester p-Toluenesulfonate Related Literature

Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Suzhou Senfeida Chemical Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
BEIJING HUANLING TECHNOLOGY CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
BEIJING HUANLING TECHNOLOGY CO.,LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd